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Compound of Interest

Compound Name: Hexylene Glycol

Cat. No.: B1662818 Get Quote

Essential Safety and Handling Guide for Hexylene
Glycol
This guide provides immediate and essential safety protocols, personal protective equipment

(PPE) recommendations, and disposal procedures for the handling of Hexylene Glycol in a

laboratory setting. It is intended for researchers, scientists, and drug development

professionals to ensure safe operational conduct.

Hexylene Glycol is a liquid with a mild, sweet odor that can cause skin and serious eye

irritation.[1][2][3][4] Inhalation of high concentrations may lead to dizziness, disorientation, and

other central nervous system effects.[5] Adherence to the following safety measures is crucial

to minimize exposure and ensure a safe working environment.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against chemical exposure. The

following table summarizes the recommended PPE for handling Hexylene Glycol.
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PPE Category Recommended Equipment
Specifications and
Remarks

Eye and Face Protection
Chemical safety goggles

and/or a full face shield

Goggles should be indirect-

vent, impact, and splash-

resistant. A face shield is

recommended when there is a

potential for splashing.[2][6]

Hand Protection Chemical-resistant gloves

Recommended materials

include Nitrile rubber, Butyl

rubber, and Polychloroprene

(PCP).[1] Gloves should be

inspected before use and

disposed of after

contamination in accordance

with laboratory practices.[2]

Skin and Body Protection Impervious protective clothing

This includes a lab coat,

apron, or coveralls to prevent

skin contact.[2] In cases of

potential significant exposure,

a full-body encapsulating

chemical protective suit may

be necessary.[5] Long pants

and closed-toe shoes are

mandatory.[7][8]

Respiratory Protection Air-purifying respirator

Use a NIOSH-approved

respirator with an organic

vapor cartridge where

ventilation is inadequate or if

exposure limits are exceeded.

[1][6] For higher

concentrations, a full-face

supplied-air respirator may be

required.[2][6]
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Exposure Limits
Organization Exposure Limit Notes

NIOSH 25 ppm

Recommended airborne

exposure limit, not to be

exceeded at any time.[6]

ACGIH 25 ppm

Recommended airborne

exposure limit, not to be

exceeded at any time.[6]

Safe Handling and Storage
Handling:

Ensure adequate ventilation in the work area.[2] Local exhaust ventilation is preferred.[6]

Avoid contact with skin, eyes, and clothing.[5]

Do not inhale vapors or mist.[2]

Wash hands thoroughly after handling and before eating, drinking, or smoking.[6][9]

An eyewash station and safety shower should be readily available in the immediate work

area.[5][6]

Storage:

Store in a cool, dry, and well-ventilated area away from direct sunlight and moisture.[1][6]

Keep containers tightly closed.[6]

Store away from incompatible materials such as strong acids and bases.[9]

Ground and bond containers and receiving equipment to prevent static discharge.[1]

Emergency Procedures and First Aid
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Emergency Procedure

Eye Contact

Immediately rinse cautiously with water for

several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[1][2]

[9] If irritation persists, seek medical attention.[1]

[2]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water.[1][4][9] If skin irritation occurs, get

medical advice.[1]

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[2][4]

[9]

Spill or Leak

Evacuate personnel from the area. Remove all

ignition sources.[6] Absorb the spill with inert

material (e.g., sand, vermiculite) and place it in

a sealed container for disposal.[2][6] Ventilate

the area and wash the spill site after material

pickup is complete.[6]

Disposal Plan
Contaminated materials and unused Hexylene Glycol must be disposed of as hazardous

waste.

Waste Collection: Collect waste in suitable, properly labeled, and sealed containers.[4] Do

not mix with other waste.

Disposal Service: Contact a licensed professional waste disposal service to dispose of this

material.[2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://redox.com/wp-content/sds/178.pdf
https://greenfield.com/wp-content/uploads/2018/11/Hexylene-Glycol.pdf
https://monumentchemical.com/uploads/files/SDS/HG_-_SDS_(US).pdf?v=1657747887222
https://redox.com/wp-content/sds/178.pdf
https://greenfield.com/wp-content/uploads/2018/11/Hexylene-Glycol.pdf
https://redox.com/wp-content/sds/178.pdf
https://www.solventsandpetroleum.com/uploads/6/0/3/7/60372849/hexylene_glycol_--_sps.pdf
https://monumentchemical.com/uploads/files/SDS/HG_-_SDS_(US).pdf?v=1657747887222
https://redox.com/wp-content/sds/178.pdf
https://greenfield.com/wp-content/uploads/2018/11/Hexylene-Glycol.pdf
https://www.solventsandpetroleum.com/uploads/6/0/3/7/60372849/hexylene_glycol_--_sps.pdf
https://greenfield.com/wp-content/uploads/2018/11/Hexylene-Glycol.pdf
https://www.solventsandpetroleum.com/uploads/6/0/3/7/60372849/hexylene_glycol_--_sps.pdf
https://monumentchemical.com/uploads/files/SDS/HG_-_SDS_(US).pdf?v=1657747887222
https://nj.gov/health/eoh/rtkweb/documents/fs/1003.pdf
https://greenfield.com/wp-content/uploads/2018/11/Hexylene-Glycol.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1003.pdf
https://nj.gov/health/eoh/rtkweb/documents/fs/1003.pdf
https://www.benchchem.com/product/b1662818?utm_src=pdf-body
https://www.solventsandpetroleum.com/uploads/6/0/3/7/60372849/hexylene_glycol_--_sps.pdf
https://greenfield.com/wp-content/uploads/2018/11/Hexylene-Glycol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Regulations: Dispose of contents and containers in accordance with all local, regional,

national, and international regulations.[1][9]

Visual Guides
The following diagrams illustrate the procedural workflows for selecting personal protective

equipment and for the disposal of Hexylene Glycol.
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Hazard Assessment

PPE Selection

Verification & Use

Start: Handling Hexylene Glycol

Assess Risk of Exposure
(Splash, Inhalation, Skin Contact)

Eye/Face Protection:
- Chemical Goggles

- Face Shield (if splash risk)

Eye Exposure

Hand Protection:
- Nitrile, Butyl, or

  Polychloroprene Gloves

Skin Contact

Body Protection:
- Lab Coat/Coveralls
- Closed-toe Shoes

Skin Contact

Respiratory Protection:
(If ventilation is inadequate or

exposure limits exceeded)
- Air-Purifying Respirator

Inhalation Risk

Inspect PPE Before Use

Don PPE Correctly

Proceed with Handling
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Waste Generation

Containment & Labeling

Final Disposal

Start: Waste Generated
(Unused Product, Contaminated PPE,

Spill Material)

Identify as Hazardous Waste

Collect in a Suitable,
Sealed Container

Label Container Clearly:
'Hazardous Waste - Hexylene Glycol'

Store in Designated
Hazardous Waste Area

Contact Licensed
Waste Disposal Service

End: Waste Disposed
in Accordance with Regulations

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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